Cas no 1408279-53-7 (2-Pyridinecarboxylic acid, 5-[(trifluoromethyl)thio]-)

• Product Name: 2-Pyridinecarboxylic acid, 5-[(trifluoromethyl)thio]-
• CAS No: 1408279-53-7
• MF: C₇H₄F₃NO₂S
• MW: 223.172370910645
• MDL: MFCD23382316
• CID: 5208957
• Update Time: 2026-03-06

2-Pyridinecarboxylic acid, 5-[(trifluoromethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxylic acid, 5-[(trifluoromethyl)thio]-

• MDL： MFCD23382316
• Inchi： 1S/C7H4F3NO2S/c8-7(9,10)14-4-1-2-5(6(12)13)11-3-4/h1-3H,(H,12,13)
• InChI Key： GSYJGMIPFFXORY-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=NC=C(SC(F)(F)F)C=C1

Computed Properties

• Exact Mass: 222.991
• Monoisotopic Mass: 222.991
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.5A^2

Additional information on 2-Pyridinecarboxylic acid, 5-[(trifluoromethyl)thio]-

2-Pyridinecarboxylic Acid, 5-[(Trifluoromethyl)Thio]-: A Comprehensive Overview

The compound 2-Pyridinecarboxylic acid, 5-[(trifluoromethyl)thio]-, also known by its CAS number 1408279-53-7, is a significant molecule in the field of organic chemistry. This compound belongs to the class of pyridine derivatives, which have garnered substantial attention due to their diverse applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound features a pyridine ring with a carboxylic acid group at position 2 and a trifluoromethylthio group at position 5. These substituents confer unique chemical and biological properties, making it a valuable compound for various research and industrial purposes.

The synthesis of 2-Pyridinecarboxylic acid, 5-[(trifluoromethyl)thio]- typically involves multi-step organic reactions. Recent advancements in synthetic methodologies have enabled more efficient and environmentally friendly routes to this compound. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic systems to optimize the reaction conditions. These methods not only enhance the yield but also reduce the environmental footprint associated with its production.

In terms of chemical properties, this compound exhibits interesting behavior due to the electron-withdrawing effects of both the carboxylic acid and trifluoromethylthio groups. The trifluoromethylthio group is particularly notable for its ability to stabilize adjacent structures through resonance effects. This stabilization plays a crucial role in determining the compound's reactivity and selectivity in various chemical transformations. Recent studies have highlighted its potential as a building block in the construction of bioactive molecules, particularly in drug discovery.

The biological activity of 2-Pyridinecarboxylic acid, 5-[(trifluoromethyl)thio]- has been extensively investigated. It has shown promising results in inhibiting certain enzymes and receptors, making it a candidate for therapeutic applications. For example, recent research has demonstrated its potential as an anti-inflammatory agent by targeting specific pathways involved in inflammation. Additionally, its ability to modulate ion channels has opened avenues for its use in treating neurological disorders.

In the realm of materials science, this compound has found applications as a precursor for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). The carboxylic acid group serves as a coordinating unit, enabling the formation of robust structures with tailored properties. Researchers have leveraged these properties to develop materials with high surface area and porosity, which are valuable for gas storage and catalysis.

The environmental impact of 2-Pyridinecarboxylic acid, 5-[(trifluoromethyl)thio]- is another area of active research. Studies have focused on its biodegradation pathways and toxicity profiles to ensure its safe use in industrial settings. Recent findings suggest that under certain conditions, this compound can be effectively degraded by microbial communities, reducing its persistence in the environment.

In conclusion, 2-Pyridinecarboxylic acid, 5-[(trifluoromethyl)thio]- stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new aspects of its chemistry and biology, this compound is poised to play an even more significant role in advancing scientific knowledge and technological innovation.